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Compound of Interest

Compound Name: thiophene-2-sulfonamide

Cat. No.: B153586

This guide provides a comprehensive technical overview of thiophene-2-sulfonamide, a
versatile heterocyclic compound with significant applications in medicinal chemistry and drug
development. Intended for researchers, scientists, and professionals in the field, this document
delves into the core chemical and physical properties, a detailed synthesis protocol, and a
survey of its current and potential applications, grounded in authoritative scientific data.

Introduction

Thiophene-2-sulfonamide, identified by the CAS Number 6339-87-3, is a member of the
thiophene class of compounds.[1][2] Its structure, featuring a sulfonamide group attached to a
thiophene ring, makes it a valuable scaffold in the design of various biologically active
molecules. This guide aims to be a self-validating resource, explaining not just the "what" but
the "why" behind its synthesis and applications, ensuring a deep and actionable understanding
for the reader.

Core Properties of Thiophene-2-sulfonamide

A thorough understanding of the physicochemical properties of a compound is fundamental to
its application in research and development. The key properties of thiophene-2-sulfonamide
are summarized below.
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Property Value Source(s)
CAS Number 6339-87-3 [11[2]13][4]
Molecular Formula C4HsNO:2S:2 [1][3]
Molecular Weight 163.22 g/mol [3]

IUPAC Name thiophene-2-sulfonamide [1]

Melting Point 137-141 °C, 145-146 °C[2]

Appearance White solid [2]

Purity Typically 295% [3]
SMILES C1=CSC(=C1)S(=0)(=O)N [1]

1S/C4H5NO2S2/c5-9(6,7)4-2-
InChl [1]
1-3-8-4/n1-3H,(H2,5,6,7)

Synthesis of Thiophene-2-sulfonamide

The synthesis of thiophene-2-sulfonamide is most commonly achieved through the reaction
of 2-thiophenesulfonyl chloride with an ammonia source. This method is reliable and provides a
good yield of the final product.

This protocol describes a robust method for the preparation of thiophene-2-sulfonamide.
Materials:

e 2-Thiophenesulfonyl chloride

e 25% Ammonium hydroxide solution

o Water (for recrystallization)

Procedure:

e To a 25% ammonium hydroxide solution (5 mL, 33.45 mmol), add 2-thiophenesulfonyl
chloride (0.5 g, 2.74 mmol).[2]
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Heat the reaction mixture to 50°C and stir under reflux for 15 hours. The elevated
temperature and prolonged reaction time are crucial to drive the nucleophilic substitution to
completion.

Upon completion, filter the hot reaction mixture to remove any insoluble impurities.

Wash the residue with a boiling aqueous 25% ammonium hydroxide solution to ensure
maximum recovery of the product.

Combine the filtrates and remove the ammonium hydroxide solution by vacuum distillation
until the odor of ammonia is no longer detectable.

Recrystallize the resulting solid from water to yield thiophene-2-sulfonamide as a white
solid.[2] A typical yield for this reaction is approximately 77%.

Product Characterization:

Melting Point: 145-146°CJ[2]
IR spectrum (KBr, cm~1): 3290 (N-H stretching), 3224 (N-H stretching)[2]

1H NMR (400 MHz, DMSO-ds, &8): 7.15 (1H, dd, J = 5.0, 3.7 Hz), 7.55 (1H, dd, J = 3.7, 1.4
Hz), 7.66 (2H, s, NH2), 7.85 (1H, dd, J = 5.0, 1.4 Hz)[2]

13C NMR (100 MHz, DMSO-ds, 08): 127.3, 130.0, 131.1, 145.7[2]

Mass spectrum (ESI7): m/z 162 ([M-H]7)[2]
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Caption: Synthesis workflow for thiophene-2-sulfonamide.

Applications in Research and Drug Development
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Thiophene-2-sulfonamide and its derivatives are of significant interest in medicinal chemistry
due to their wide range of biological activities. The thiophene ring is a well-known bioisostere of
the benzene ring, offering similar physicochemical properties with potentially improved
pharmacological profiles.[5]

Sulfonamide-containing compounds are renowned for their antibacterial properties, acting as
competitive inhibitors of dihydropteroate synthase, an essential enzyme in the bacterial folic
acid synthesis pathway.[6] Derivatives of thiophene-2-sulfonamide have been investigated for
their efficacy against various bacterial strains, including multidrug-resistant ones like Klebsiella
pneumoniae.[6][7] The structural versatility of the thiophene sulfonamide core allows for the
synthesis of a library of derivatives with potentially enhanced antibacterial and antiviral
activities.[6][7]

Thiophene-2-sulfonamides are potent inhibitors of carbonic anhydrases (CAs), a family of
enzymes involved in various physiological processes.[8] Specifically, substituted thiophene-2-
sulfonamides have been developed as carbonic anhydrase inhibitors for the treatment of
elevated intraocular pressure, a key factor in glaucoma.[9] The sulfonamide moiety plays a
crucial role in binding to the zinc ion in the active site of the enzyme, while the thiophene ring
can be modified to improve selectivity and pharmacokinetic properties.[8]

The thiophene scaffold is present in a variety of therapeutic agents with diverse
pharmacological activities, including anti-inflammatory, anticancer, antioxidant, and
anticonvulsant properties.[5][7] Thiophene-2-sulfonamide serves as a valuable starting
material for the synthesis of more complex molecules with these desired biological effects. For
instance, it has been described as a fungal biomass inhibitor.

Safety and Handling

Thiophene-2-sulfonamide is classified as an irritant.[1] It is important to handle this compound
with appropriate personal protective equipment (PPE) in a well-ventilated area.

» Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319), and
may cause respiratory irritation (H335).[1][10]

 Precautionary Statements:
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o Prevention: Wash hands thoroughly after handling. Wear protective gloves, clothing, eye,
and face protection. Avoid breathing dust. Use only outdoors or in a well-ventilated area.
[10][11]

o Response: If on skin, wash with plenty of water. If in eyes, rinse cautiously with water for
several minutes. If inhaled, remove person to fresh air.[10]

o Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.
[10]

o Disposal: Dispose of contents/container to an approved waste disposal plant.[11]

Handling Thiophene-2-sulfonamide

Wear Appropriate PPE Work in a
(Gloves, Goggles, Lab Coat) Well-Ventilated Area

Potential Exposure

If on skin If inhaled

Inhalation:
Move to fresh air

Skin Contact:
Wash with plenty of water

Eye Contact:
Rinse with water for several minutes

Safe Handling Complete
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Caption: Recommended safety workflow for handling thiophene-2-sulfonamide.
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Conclusion

Thiophene-2-sulfonamide is a foundational building block in the development of novel
therapeutic agents. Its straightforward synthesis, coupled with the diverse biological activities of
its derivatives, ensures its continued relevance in medicinal chemistry. This guide has provided
a comprehensive overview of its properties, synthesis, applications, and safety considerations
to support researchers and scientists in their work with this important compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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